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Compound of Interest

E-3-(METHYL PHENYL
AMINO)-2-PROPENAL

Cat. No.: B087139

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

E-3-(Methylphenylamino)-2-propenal, also known as (E)-3-(N-methylanilino)prop-2-enal, is an
organic compound with the chemical formula C10H11NO.[1][2] As an a,-unsaturated aldehyde
containing a tertiary amine, its chemical properties are of interest to researchers in various
fields, including organic synthesis and medicinal chemistry. Understanding the solubility and
stability of this compound is crucial for its effective handling, storage, and application in
experimental and developmental settings.

This technical guide provides a summary of the available information on the solubility and
stability of E-3-(methylphenylamino)-2-propenal. Due to a lack of extensive published
experimental data for this specific molecule, this document also furnishes detailed,
standardized experimental protocols for researchers to determine these properties.

Compound Profile
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Property Value Source

(E)-3-(N-methylanilino)prop-2-

IUPAC Name enal [1]
Molecular Formula C10H11NO [1][2]
Molecular Weight 161.20 g/mol [1]
Physical Form Solid [2]

Solubility Profile

There is limited publicly available quantitative data on the solubility of E-3-
(methylphenylamino)-2-propenal in various solvents. However, based on its chemical structure,
a gualitative assessment can be made. The presence of a polar aldehyde group and a tertiary
amine suggests potential solubility in polar organic solvents, while the phenyl group indicates
some solubility in nonpolar organic solvents. Its solubility in water is expected to be low.

To obtain precise solubility data, the following experimental protocol is recommended.

Experimental Protocol: Determination of Solubility

This protocol outlines a general method for determining the solubility of a solid compound in
various solvents at different temperatures.

1. Materials and Equipment:
e E-3-(methylphenylamino)-2-propenal

o A selection of analytical grade solvents (e.g., water, ethanol, methanol, acetone, ethyl
acetate, dichloromethane, hexane)

e Analytical balance
e Vortex mixer

o Thermostatically controlled shaker or water bath
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Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

Calibrated flasks and pipettes

2. Procedure:

Preparation of Saturated Solutions:

o Add an excess amount of E-3-(methylphenylamino)-2-propenal to a known volume of the
selected solvent in a sealed vial.

o Equilibrate the vials at a constant temperature (e.g., 25 °C) in a shaker or water bath for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the set temperature for a short
period to allow for the sedimentation of undissolved solid.

o Carefully withdraw a known volume of the supernatant using a pre-warmed/cooled pipette
to avoid temperature-induced precipitation.

o Filter the sample through a suitable syringe filter (e.g., 0.45 um PTFE) to remove any
remaining solid particles.

o Dilute the filtered solution with a suitable solvent to a concentration within the linear range
of the analytical method.

¢ Quantification:

o Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometry method
to determine the concentration of the dissolved compound.

o A standard calibration curve should be prepared using known concentrations of E-3-
(methylphenylamino)-2-propenal.
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» Data Reporting:
o Express the solubility in terms of mass per unit volume (e.g., mg/mL) or molarity (mol/L).

o Repeat the experiment at different temperatures to determine the temperature
dependency of solubility.

The following table can be used to record the experimental results:

Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L)
Water 25
Ethanol 25
Methanol 25
Acetone 25
Dichloromethane 25
Hexane 25

Stability Profile

The stability of E-3-(methylphenylamino)-2-propenal is a critical parameter for its storage and
handling. As an a,B3-unsaturated aldehyde, it may be susceptible to degradation via several
pathways, including polymerization, oxidation, and hydrolysis, particularly under exposure to
light, heat, or extreme pH conditions.

Experimental Protocol: Stability Assessment (Forced
Degradation Study)

Forced degradation studies are essential to identify potential degradation products and
establish the intrinsic stability of a compound.

1. Materials and Equipment:

e E-3-(methylphenylamino)-2-propenal

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) solutions (e.g., 0.1 M, 1 M)
Hydrogen peroxide (H20:2) solution (e.g., 3%)
HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector
pH meter
Photostability chamber
Oven

. Procedure:

Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent
(e.g., acetonitrile or methanol).

Acidic and Basic Hydrolysis:
o To separate aliquots of the stock solution, add an equal volume of HCI or NaOH solution.

o Keep the solutions at a controlled temperature (e.g., 60°C) and monitor for degradation
over time (e.g., at 2, 6, 24, and 48 hours).

o At each time point, withdraw a sample, neutralize it, and dilute it for HPLC analysis.
Oxidative Degradation:

o Treat the stock solution with H202 and store it at room temperature, protected from light.
o Monitor for degradation at various time points.

Thermal Degradation:

o Expose a solid sample of the compound to dry heat (e.g., 80°C) in an oven.

o Analyze the sample at different time intervals.

Photostability:
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o Expose a solution of the compound to light in a photostability chamber according to ICH
guidelines.

o A control sample should be kept in the dark.

o Analyze both samples after the exposure period.

e Analysis:

o Analyze all samples by a stability-indicating HPLC method capable of separating the
parent compound from its degradation products.

o Determine the percentage of degradation for each condition.

The results can be summarized in the following table:

Major
Stress . . .
. Duration Temperature % Degradation Degradation
Condition
Products
0.1 M HCI 48 h 60°C
0.1 M NaOH 48 h 60°C
3% H20:2 24 h RT
Dry Heat 48 h 80°C
Photostability (ICH Guideline) (ICH Guideline)
Visualizations

Experimental Workflow for Solubility Determination
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Caption: Workflow for determining compound solubility.
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Factors Affecting Compound Stability
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Caption: Key factors influencing compound stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [E-3-(Methylphenylamino)-2-propenal: A Technical Guide
to Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087139#e-3-methyl-phenyl-amino-2-propenal-
solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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